1-[2-(4-benzylphenoxy)ethyl]-1H-benzimidazole

• IUPAC Name: 1-[2-(4-benzylphenoxy)ethyl]benzimidazole
• InChI: InChI=1S/C22H20N2O/c1-2-6-18(7-3-1)16-19-10-12-20(13-11-19)25-15-14-24-17-23-21-8-4-5-9-22(21)24/h1-13,17H,14-16H2
• InChI Key: BLAISEDTHHUALY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)OCCN3C=NC4=CC=CC=C43
• Molecular Formula: C22H20N2O
• Molecular Weight: 328.4 g/mol

Description

1-[2-(4-benzylphenoxy)ethyl]-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. This compound is also known as BPEI and is a benzimidazole derivative. BPEI has shown promising results in various research studies, making it a popular compound for researchers.

Mechanism of Action

The mechanism of action of BPEI involves the inhibition of specific enzymes and proteins that are responsible for the growth and proliferation of cancer cells. BPEI has also been found to promote the clearance of toxic proteins in the brain, which is beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects:
BPEI has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. BPEI has also been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of BPEI is its potential applications in various research areas. It has shown promising results in cancer research and the treatment of neurological disorders. However, one of the limitations of BPEI is its toxicity, which can limit its use in certain research studies.

Future Directions

There are several future directions for the research of BPEI. One of the potential areas of research is the development of more efficient synthesis methods for BPEI. Another potential area of research is the exploration of BPEI's potential applications in other research areas, such as infectious diseases and autoimmune disorders. Additionally, further studies are needed to explore the toxicity and safety of BPEI, which can help in the development of more effective and safe treatments.
Conclusion:
BPEI is a promising compound that has shown potential applications in various research areas. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. The future directions for the research of BPEI include the development of more efficient synthesis methods, exploration of its potential applications in other research areas, and further studies to explore its toxicity and safety.

Synthesis Methods

The synthesis of BPEI involves the reaction of 4-benzylphenol with 2-aminoethyl alcohol in the presence of a suitable catalyst. The reaction mixture is then heated to a specific temperature, and the final product is obtained through purification and isolation.

Scientific Research Applications

BPEI has been extensively studied for its potential applications in various research areas. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. BPEI has also been studied for its role in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.